Iron(III) perchlorate hydrate

• IUPAC Name: iron(3+);triperchlorate;hydrate
• InChI: InChI=1S/3ClHO4.Fe.H2O/c3*2-1(3,4)5;;/h3*(H,2,3,4,5);;1H2/q;;;+3;/p-3
• InChI Key: PFPIMAZLJXJVAN-UHFFFAOYSA-K
• Canonical SMILES: O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Fe+3]
• Molecular Formula: Cl3FeH2O13
• DSSTOX Substance ID: DTXSID80430922
• Molecular Weight: 372.21 g/mol
• CAS No.: 15201-61-3

Description

Iron(III) perchlorate hydrate, also known as perchloric acid iron(III) salt hydrate, is a chemical compound with the formula Fe(ClO₄)₃·xH₂O. It is a crystalline substance that is typically yellow in color. This compound is known for its strong oxidizing properties and is used in various chemical reactions and industrial applications .

Mechanism of Action

Target of Action

Iron(III) perchlorate hydrate is primarily used as a catalyst and oxidant in various chemical reactions . It plays a crucial role in the synthesis of several complex compounds, acting as a starting material for their formation .

Mode of Action

The compound interacts with its targets through its oxidizing properties . As an oxidant, it can accept electrons from other substances in a reaction, facilitating various chemical transformations. It’s also used in the synthesis of fullerene-fused lactones, α-Carbonyl furans via one-pot cyclization, fullerodioxolanes via heterocyclization, dialylated indoles via double alkylation, and aryl esters via oxidative esterification .

Biochemical Pathways

The specific biochemical pathways affected by this compound are dependent on the particular reactions it catalyzes. For instance, in the synthesis of fullerene-fused lactones and α-Carbonyl furans, it likely influences the pathways related to these compounds .

Pharmacokinetics

Its impact on bioavailability would be more pertinent to its effectiveness as a catalyst or reagent in a given chemical reaction .

Result of Action

The result of this compound’s action is the successful catalysis of various chemical reactions, leading to the formation of desired products . For example, it aids in the synthesis of fullerene-fused lactones, α-Carbonyl furans, and other complex compounds .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. These may include temperature, pH, and the presence of other substances in a reaction mixture . Proper storage and handling are essential to maintain its effectiveness and prevent unwanted reactions .

Preparation Methods

Iron(III) perchlorate hydrate can be synthesized through several methods:

Synthetic Routes and Reaction Conditions: One common method involves the reaction of iron(III) chloride or hydrous iron(III) oxide with perchloric acid.

Industrial Production Methods: Industrially, this compound is produced by dissolving iron(III) oxide in perchloric acid, followed by crystallization.

Chemical Reactions Analysis

Iron(III) perchlorate hydrate undergoes various chemical reactions, including:

Oxidation: It acts as a strong oxidizing agent and can oxidize a wide range of organic and inorganic compounds.

Reduction: Although less common, iron(III) perchlorate can be reduced to iron(II) perchlorate under specific conditions.

Substitution: It can participate in substitution reactions where the perchlorate ions are replaced by other anions.

Common Reagents and Conditions: Typical reagents include reducing agents like sodium borohydride for reduction reactions, and organic substrates for oxidation reactions. .

Major Products: The major products depend on the specific reaction but can include oxidized organic compounds, reduced iron species, and substituted perchlorate complexes

Scientific Research Applications

Iron(III) perchlorate hydrate has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in the synthesis of various organic compounds, including fullerene-fused lactones, α-carbonyl furans, and aryl esters

Biology: It is employed in the study of iron metabolism and as a reagent in biochemical assays.

Medicine: Research into its potential use in drug delivery systems and as a contrast agent in imaging techniques is ongoing.

Industry: It is used in the production of conducting polymer nanoparticles and as a chemical actinometer in photolysis studies

Comparison with Similar Compounds

Iron(III) perchlorate hydrate can be compared with other similar compounds:

Iron(II) perchlorate hydrate: This compound is the reduced form of iron(III) perchlorate and has different reactivity and applications.

Copper(II) perchlorate hexahydrate: Another strong oxidizing agent, but with copper as the central metal ion.

Nickel(II) perchlorate hexahydrate: Similar in structure but with nickel as the central metal ion.

Cobalt(II) perchlorate hexahydrate: Similar in structure but with cobalt as the central metal ion

This compound is unique due to its high oxidation potential and versatility in various chemical reactions and applications.

Customer Q & A

Q1: What are the typical applications of Iron(III) perchlorate hydrate in chemical synthesis?

A1: this compound is often employed as a catalyst in organic synthesis. For example, it can efficiently catalyze the transformation of methyl ethers and nitriles to amides. [] Furthermore, it acts as a starting material in the synthesis of coordination complexes. [, ]

Q2: Can you provide insights into the structural characteristics of a compound synthesized using this compound?

A2: In the reaction of this compound with 1,3-bis(salicylideneamino)propane and triethylamine, a porous, solvent-free compound, [Fe2(C17H16N2O2)3], is formed. [] This molecule exhibits twofold symmetry. In another study, this compound is used to synthesize tris(o-phenanthroline)this compound. [] This complex features a central iron atom coordinated to three bidentate o-phenanthroline ligands with equal Fe-N distances. The perchlorate ions contribute to the crystal structure, although one exhibits disorder.